Cas no 1235268-09-3 (5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• CAS No: 1235268-09-3
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 6375121
• PubChem ID: 49688494
• Update Time: 2025-05-21

5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide
• 5-chloro-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]thiophene-2-carboxamide
• 5-chloro-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)thiophene-2-carboxamide
• F5033-3110
• AKOS024492089
• 5-chloro-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}thiophene-2-carboxamide
• VU0631284-1
• 1235268-09-3

• Inchi： 1S/C19H21ClN2O3S/c20-17-7-6-16(26-17)19(24)21-12-14-8-10-22(11-9-14)18(23)13-25-15-4-2-1-3-5-15/h1-7,14H,8-13H2,(H,21,24)
• InChI Key： NXYAVLRLQBHDLS-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C(COC3=CC=CC=C3)=O)CC2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 392.0961414g/mol
• Monoisotopic Mass: 392.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide

Recent Advances in the Study of 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS: 1235268-09-3)

The compound 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide (CAS: 1235268-09-3) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This thiophene-carboxamide derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on its synthesis, characterization, and biological evaluation, revealing intriguing properties that warrant further investigation.

Structural analysis of this compound reveals a hybrid architecture combining a thiophene-carboxamide moiety with a phenoxyacetyl-piperidine scaffold. This combination creates a pharmacologically privileged structure that may interact with multiple biological targets. The presence of the chloro substituent at the 5-position of the thiophene ring enhances the compound's electronic properties and may contribute to its binding affinity with target proteins. Recent crystallographic studies have provided valuable insights into the compound's three-dimensional conformation and potential binding modes.

Recent pharmacological screening has demonstrated that 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide exhibits promising activity against several disease-relevant targets. In particular, studies have shown moderate to strong inhibition of specific kinase enzymes implicated in inflammatory and proliferative disorders. The compound's ability to modulate these key signaling pathways suggests potential applications in oncology and autoimmune disease treatment. However, researchers emphasize the need for further optimization to improve selectivity and reduce potential off-target effects.

Metabolic stability studies conducted in 2023 revealed interesting pharmacokinetic properties of this compound. While demonstrating reasonable plasma stability in preclinical models, the compound shows extensive first-pass metabolism that may impact its oral bioavailability. Current research efforts are focused on developing prodrug strategies or structural modifications to address these pharmacokinetic challenges while maintaining the compound's pharmacological activity.

The synthesis of 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide has been optimized in recent protocols, with several research groups reporting improved yields and purity. A 2024 publication detailed a novel, scalable synthetic route that reduces the number of purification steps while maintaining high enantiomeric purity. These advances in synthetic methodology are crucial for enabling further preclinical development and structure-activity relationship studies.

Emerging computational studies have employed molecular docking and dynamics simulations to predict the compound's binding modes with various biological targets. These in silico approaches have identified key structural features responsible for target engagement and have guided the design of next-generation analogs. Particularly noteworthy is the compound's predicted interaction with a hydrophobic pocket in certain protein targets, mediated by its thiophene and phenoxyacetyl moieties.

Recent toxicological evaluations have provided preliminary safety data for this compound class. While showing an acceptable safety profile in short-term studies, researchers have identified potential hepatotoxicity concerns at higher doses that require further investigation. Current structure-activity relationship studies aim to mitigate these adverse effects while preserving the compound's therapeutic potential.

Future research directions for 5-chloro-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}thiophene-2-carboxamide include comprehensive in vivo efficacy studies, further pharmacokinetic optimization, and detailed mechanism-of-action investigations. The compound represents an important starting point for the development of novel therapeutic agents, with several pharmaceutical companies reportedly exploring its potential in their drug discovery pipelines.